magnesium;1,3-diethylbenzene-5-ide;bromide

• IUPAC Name: magnesium;1,3-diethylbenzene-5-ide;bromide
• InChI: InChI=1S/C10H13.BrH.Mg/c1-3-9-6-5-7-10(4-2)8-9;;/h6-8H,3-4H2,1-2H3;1H;/q-1;;+2/p-1
• InChI Key: UKCIXLZYMDZFJD-UHFFFAOYSA-M
• Canonical SMILES: CCC1=CC(=C[C-]=C1)CC.[Mg+2].[Br-]
• Molecular Formula: C10H13BrMg
• Molecular Weight: 237.42 g/mol

Description

Magnesium;1,3-diethylbenzene-5-ide;bromide is an organomagnesium compound, commonly known as a Grignard reagent. These compounds are widely used in organic synthesis due to their ability to form carbon-carbon bonds. The compound has the molecular formula C10H13BrMg and is characterized by the presence of a magnesium atom bonded to a bromide ion and a 1,3-diethylbenzene-5-ide group .

Preparation Methods

Synthetic Routes and Reaction Conditions

Magnesium;1,3-diethylbenzene-5-ide;bromide is typically synthesized through the reaction of magnesium metal with 1,3-diethylbenzene-5-ide bromide in an anhydrous solvent such as diethyl ether or tetrahydrofuran (THF). The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent the reaction from being quenched by moisture or oxygen .

Industrial Production Methods

In industrial settings, the production of this compound follows similar principles but on a larger scale. The reaction is conducted in large reactors with precise control over temperature and pressure to ensure high yield and purity. The use of automated systems for the addition of reagents and solvents, as well as for the removal of by-products, is common to enhance efficiency and safety .

Chemical Reactions Analysis

Types of Reactions

Magnesium;1,3-diethylbenzene-5-ide;bromide undergoes several types of chemical reactions, including:

Nucleophilic Addition: Reacts with carbonyl compounds (aldehydes, ketones, esters) to form alcohols.

Substitution Reactions: Can replace halides in organic compounds.

Coupling Reactions: Forms carbon-carbon bonds with various electrophiles.

Common Reagents and Conditions

Carbonyl Compounds: Aldehydes, ketones, esters.

Halides: Alkyl halides, aryl halides.

Electrophiles: Various electrophilic species used in coupling reactions.

Major Products

Alcohols: From reactions with carbonyl compounds.

Substituted Aromatics: From substitution reactions.

Coupled Products: From coupling reactions.

Scientific Research Applications

Magnesium;1,3-diethylbenzene-5-ide;bromide is extensively used in scientific research due to its versatility:

Chemistry: Used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Employed in the modification of biomolecules for research purposes.

Medicine: Utilized in the synthesis of active pharmaceutical ingredients (APIs).

Industry: Applied in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The compound acts as a nucleophile due to the presence of the negatively charged carbon atom bonded to magnesium. This nucleophilic carbon can attack electrophilic centers in other molecules, leading to the formation of new carbon-carbon bonds. The magnesium atom stabilizes the negative charge on the carbon, facilitating these reactions .

Comparison with Similar Compounds

Similar Compounds

• Magnesium;1,3-difluorobenzene-2-ide;bromide
• Magnesium;1,3-bis(trifluoromethyl)benzene-5-ide;bromide
• Magnesium bromide

Uniqueness

Magnesium;1,3-diethylbenzene-5-ide;bromide is unique due to the presence of the 1,3-diethylbenzene group, which imparts specific reactivity and selectivity in its reactions. This makes it particularly useful in the synthesis of certain organic compounds where other Grignard reagents might not be as effective .